Cas no 99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene is a high-purity borylation reagent widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, high reactivity with aryl halides, and compatibility with a broad range of substrates. The symmetrical structure ensures consistent performance in polymer and small-molecule synthesis, particularly in constructing conjugated systems for organic electronics and pharmaceuticals. The pinacol boronate ester groups enhance solubility in common organic solvents, facilitating handling and storage. This compound is favored for its reliability in forming carbon-carbon bonds with minimal side reactions, making it a preferred choice in advanced synthetic chemistry applications.
99770-93-1 structure
Product Name:1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
CAS No:99770-93-1
MF:C18H28B2O4
MW:330.034525871277
MDL:MFCD08276852
CID:797336
PubChem ID:253662175
Update Time:2025-06-09
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
- 1,4-Benzenediboronic acid bis(pinacol) ester
- 1,4-Phenylenediboronic acid, pinacol ester
- 1,4-Phenylenediboronicacid,pinacoldiester
- 4,4,5,5-tetramethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[4-(tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,2-dioxaborolane
- BENZENE-1,4-DIBORONIC ACID, PINACOL DIESTER
- 1,4-Benzenediboronic acid dipinacol ester
- 1,4-Phenyldiboronic acid
- AMTB185
- 1,4-Phenylenebis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- cyclic bis(tetramethylethylene) ester p-Benzenediboronic acid
- 1,4-BenzenediboronicAcidBis(pinacol)Ester
- 2,2'-(1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1,3,2-Dioxaborolane, 2,2'-(1,4-phenylene)bis[4,4,5,5-tetramethyl-
- DTXSID30442257
- AKOS015960165
- Benzene-1,4-diboronic acid pinacol diester
- 1,4-Phenylenediboronic acid pinacol ester
- CS-W001007
- 1,4-Phenyldiboronic acid pinacol ester
- 1,4-Bis4,4,5,5-tetramethyl-1,3,2-dioxaborolam-2-ylbenzene
- 1,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzene
- SCHEMBL228212
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 99770-93-1
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- UOJCDDLTVQJPGH-UHFFFAOYSA-N
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 14-Benzenediboronic Acid Bis(pinacol) Ester
- AS-2397
- B4633
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- MFCD08276852
- 1 4-BENZENEDIBORONIC ACID DIPINACOL EST%
- 1,4-Benzenediboronic Acid Bispinacol Ester
- CS-0067161
- SY025289
- 1,4-Benzenediboronic acid bis(pinacol) ester, 97%
- 1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
-
- MDL: MFCD08276852
- Inchi: 1S/C18H28B2O4/c1-15(2)16(3,4)22-19(21-15)13-9-11-14(12-10-13)20-23-17(5,6)18(7,8)24-20/h9-12H,1-8H3
- InChI Key: UOJCDDLTVQJPGH-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 330.21700
- Monoisotopic Mass: 330.2173697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
Experimental Properties
- Melting Point: 241.0 to 245.0 deg-C
- Boiling Point: 416.3°C at 760 mmHg
- PSA: 36.92000
- LogP: 2.28500
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B189508-250mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B189508-500mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B189508-2.5g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 2.5g |
$ 115.00 | 2022-06-07 | ||
| AK Scientific | AMTB185-1g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 1g |
$15 | 2025-02-18 | |
| AK Scientific | AMTB185-5g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 5g |
$45 | 2025-02-18 | |
| AK Scientific | AMTB185-10g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 10g |
$75 | 2025-02-18 | |
| AK Scientific | AMTB185-25g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 25g |
$120 | 2025-02-18 | |
| Apollo Scientific | OR11953-1g |
Benzene-1,4-diboronic acid, pinacol diester |
99770-93-1 | 98+% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR11953-5g |
Benzene-1,4-diboronic acid, pinacol diester |
99770-93-1 | 98+% | 5g |
£15.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P829549-1g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester |
99770-93-1 | 97% | 1g |
¥54.00 | 2022-09-01 |
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene) Related Products
- 256652-04-7(2-Naphthaleneboronic Acid Pinacol Ester)
- 888950-09-2(4,4,5,5-Tetramethyl-2-(4-pyrenyl)-1,3,2-dioxaborolane)
- 709022-63-9(9-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)anthracene)
- 196212-27-8(1,3-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)
- 863992-56-7(Anthracene-9,10-diboronic acid bis(pinacol) ester)
- 68716-52-9(Naphthalene-1-boronic Acid Pinacol Ester)
- 853377-11-4(1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-pyrenyl)-)
- 688756-58-3(pyrene-2,7-(Bpin)2)
- 349666-24-6(4,4,5,5-Tetramethyl-2-(pyren-1-yl)-1,3,2-dioxaborolane)
- 24388-23-6(Phenylboronic Acid Pinacol Ester)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk